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FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of m-PEG12-
acid, a polyethylene glycol (PEG) derivative widely used as a linker in Proteolysis Targeting
Chimeras (PROTACS). The following procedural guidance is designed to ensure the safe
handling, storage, and disposal of this compound in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for m-PEG12-acid is not currently available.
The information provided herein is synthesized from general safety data for polyethylene glycol
compounds and carboxylic acids, as well as information from suppliers of m-PEG12-acid. It is
imperative to handle this chemical with caution and adhere to all standard laboratory safety
protocols.

l. Quantitative Data Summary

The following table summarizes the known quantitative data for m-PEG12-acid. Due to the lack
of a specific SDS, toxicity and flammability data are based on general information for
polyethylene glycols.
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Property Value Source/Notes
Chemical Formula C26H52014 [1112113114]
Molecular Weight 588.68 g/mol [1]
CAS Number 2135793-73-4
White to off-white solid or
Appearance o )
solid-liquid mixture
Soluble in water, DMSO, DMF,
Solubility
and DCM
Storage Temperature -20°C for long-term storage

> 50,000 mg/kg (for PEG

Acute Oral Toxicity (LD50, Rat)
8000)

Acute Dermal Toxicity (LD50, > 20,000 mg/kg (for PEG
Rabbit) 8000)

Il. Experimental Protocol: Safe Handling of m-
PEG12-acid

This protocol outlines the step-by-step procedure for the safe handling of m-PEG12-acid from
receipt to disposal.

1. Engineering Controls:
e Always handle m-PEG12-acid in a well-ventilated area.
o For procedures that may generate dust or aerosols, use a certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.

2. Personal Protective Equipment (PPE):
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o Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashing.

» Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for any
tears or perforations before use.

o Body Protection: A standard laboratory coat is required.

o Respiratory Protection: Not generally required under normal handling conditions with
adequate ventilation. If dust or aerosols are generated, a NIOSH-approved respirator with an
appropriate particulate filter should be used.

3. Handling Procedures:
» Avoid direct contact with skin, eyes, and clothing.
e Minimize the generation of dust.
» Do not eat, drink, or smoke in the area where m-PEG12-acid is handled.
e Wash hands thoroughly after handling, even if gloves were worn.
4. Storage:
o Store m-PEG12-acid in a tightly sealed container in a cool, dry, and well-ventilated area.
e The recommended long-term storage temperature is -20°C.
o Keep away from strong oxidizing agents and strong bases.
lll. Operational and Disposal Plans
Spill Response:
e Small Spills:
o Wear appropriate PPE.

o Absorb liquid spills with an inert material (e.g., vermiculite, sand, or earth).
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o For solid spills, carefully sweep or scoop up the material to avoid creating dust.

o Place the spilled material and any contaminated absorbent into a sealed, labeled
container for disposal.

o Clean the spill area with a suitable solvent, followed by soap and water.

e Large Spills:
o Evacuate the area immediately.
o Contact your institution's Environmental Health and Safety (EHS) department.

o Only personnel with appropriate training and equipment should attempt to clean up large
spills.

Waste Disposal:

o All waste containing m-PEG12-acid, including empty containers and contaminated PPE,
should be considered chemical waste.

o Collect waste in a clearly labeled, sealed container.

» Dispose of the chemical waste in accordance with all local, state, and federal regulations.
Contact your institution's EHS department for specific disposal procedures.

IV. Visualization of Safe Handling Workflow

The following diagram illustrates the logical flow of the safe handling procedures for m-PEG12-
acid.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b609235/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/product/b609235/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/product/b609235/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for m-PEG12-acid
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Caption: Logical workflow for the safe handling of m-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b609235?utm_src=pdf-custom-synthesis#bc-rfq
https://www.vulcanchem.com/product/vc536109
https://www.chemsrc.com/en/cas/2135793-73-4_1565418.html
https://www.medchemexpress.com/m-peg12-acid.html
https://conju-probe.com/product/m-peg12-acid/
https://www.benchchem.com/product/b609235/docs#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/product/b609235/docs#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/product/b609235/docs#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/product/b609235/docs#essential-safety-and-operational-guide-for-handling-m-peg12-acid
https://www.benchchem.com/product/b609235?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609235?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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